N-(2-adamantyl)-3-nitro-1H-pyrazole-5-carboxamide

• Molecular Formula: C14H18N4O3
• Molecular Weight: 290.32 g/mol
• IUPAC Name: N-(2-adamantyl)-5-nitro-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C14H18N4O3/c19-14(11-6-12(17-16-11)18(20)21)15-13-9-2-7-1-8(4-9)5-10(13)3-7/h6-10,13H,1-5H2,(H,15,19)(H,16,17)
• InChI Key: AAVVQHPBYABXOX-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)C3NC(=O)C4=NNC(=C4)[N+](=O)[O-]

Description

is a chemical compound with the following structure:

N-(2-adamantyl)-3-nitro-1H-pyrazole-5-carboxamide: $$\text{C}_{17}\text{H}_{21}\text{N}_3\text{O}_3$$C17​H21​N3​O3​

.
• It combines an adamantane (2-adamantyl) moiety with a pyrazole ring, featuring a nitro group and a carboxamide functional group.
• The adamantane scaffold imparts rigidity and steric bulk to the molecule, affecting its properties.

Preparation Methods

Synthetic Routes:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Chemistry: Used as a building block in organic synthesis due to its unique adamantane-pyrazole combination.

Biology: Investigated for potential bioactivity, but further studies are needed.

Medicine: No established medical applications yet.

Industry: Limited information on industrial applications.

Mechanism of Action

• The exact mechanism remains unclear, but potential targets and pathways need exploration.
• Further research is necessary to understand how it exerts its effects.

Comparison with Similar Compounds

Similar Compounds:

Remember that research in this area is ongoing, and more investigations are needed to fully explore the compound’s potential